2-(Oxan-4-ylmethyl)cyclopentan-1-ol
Description
2-(Oxan-4-ylmethyl)cyclopentan-1-ol is a cyclopentanol derivative featuring a tetrahydropyran-4-ylmethyl substituent at the 2-position of the cyclopentane ring. The oxane (tetrahydropyran) moiety introduces an oxygen-containing six-membered ether ring, which confers distinct electronic and steric properties.
Properties
Molecular Formula |
C11H20O2 |
|---|---|
Molecular Weight |
184.27 g/mol |
IUPAC Name |
2-(oxan-4-ylmethyl)cyclopentan-1-ol |
InChI |
InChI=1S/C11H20O2/c12-11-3-1-2-10(11)8-9-4-6-13-7-5-9/h9-12H,1-8H2 |
InChI Key |
NMDJIZUPSHQHCN-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C(C1)O)CC2CCOCC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Oxan-4-ylmethyl)cyclopentan-1-ol typically involves the reaction of cyclopentanone with oxan-4-ylmethanol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as an acid or base, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent, are optimized to achieve high yield and purity.
Industrial Production Methods
Industrial production of 2-(Oxan-4-ylmethyl)cyclopentan-1-ol may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is scaled up to accommodate the production demands, with careful control of reaction parameters to ensure consistency and quality of the final product.
Chemical Reactions Analysis
Types of Reactions
2-(Oxan-4-ylmethyl)cyclopentan-1-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different alcohol derivatives.
Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Reagents like thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) facilitate substitution reactions.
Major Products Formed
Oxidation: Formation of cyclopentanone derivatives.
Reduction: Formation of various alcohol derivatives.
Substitution: Formation of substituted cyclopentane derivatives.
Scientific Research Applications
2-(Oxan-4-ylmethyl)cyclopentan-1-ol has diverse applications in scientific research, including:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(Oxan-4-ylmethyl)cyclopentan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group and oxan-4-ylmethyl group play crucial roles in its reactivity and binding affinity. The compound may interact with enzymes, receptors, or other biomolecules, leading to various biological effects.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table summarizes key structural features and properties of 2-(Oxan-4-ylmethyl)cyclopentan-1-ol and related compounds:
*Calculated based on molecular formulas.
Physicochemical Properties
- Polarity and Solubility: The oxane substituent enhances solubility in organic solvents (e.g., THF, dichloromethane) compared to aminoalkyl groups, which favor aqueous environments . Piperazine derivatives exhibit superior water solubility due to ionizable nitrogen atoms .
- Stability: Ether linkages (as in oxane) resist oxidation better than alkenyl or amino groups, making 2-(Oxan-4-ylmethyl)cyclopentan-1-ol suitable for long-term storage or harsh reaction conditions .
Biological Activity
2-(Oxan-4-ylmethyl)cyclopentan-1-ol is a cyclic organic compound characterized by its unique structure, which includes a cyclopentane ring and an oxane (tetrahydrofuran) moiety. This compound has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities and applications in drug development.
Chemical Structure and Properties
The molecular formula of 2-(Oxan-4-ylmethyl)cyclopentan-1-ol is , with a molecular weight of 170.25 g/mol. Its structure allows for various chemical reactions, including oxidation, reduction, and substitution, which can lead to diverse derivatives with potentially different biological activities.
The biological activity of 2-(Oxan-4-ylmethyl)cyclopentan-1-ol is largely attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The hydroxyl group present in the compound enhances its reactivity, allowing it to form hydrogen bonds that may modulate biological processes. This interaction can lead to various effects depending on the context in which the compound is used.
Biological Activities
Research on 2-(Oxan-4-ylmethyl)cyclopentan-1-ol has indicated several areas of potential biological activity:
Research Findings and Case Studies
A review of the literature reveals a growing interest in the biological activities of compounds similar to 2-(Oxan-4-ylmethyl)cyclopentan-1-ol. Below are summarized findings from relevant studies:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
